Cas no 1219903-06-6 (2-(3-(3,4-Dimethylphenyl)-1-(4-methoxyphenyl)-3-oxopropyl)malononitrile)

• Product Name: 2-(3-(3,4-Dimethylphenyl)-1-(4-methoxyphenyl)-3-oxopropyl)malononitrile
• CAS No: 1219903-06-6
• MF: C₂₁H₂₀N₂O₂
• MW: 332.395705223084
• CID: 4687091
• Update Time: 2025-10-05

2-(3-(3,4-Dimethylphenyl)-1-(4-methoxyphenyl)-3-oxopropyl)malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-(3,4-dimethylphenyl)-1-(4-methoxyphenyl)-3-oxopropyl)malononitrile
• VU0549450-1
• 2-(3-(3,4-Dimethylphenyl)-1-(4-methoxyphenyl)-3-oxopropyl)malononitrile

• Inchi： 1S/C21H20N2O2/c1-14-4-5-17(10-15(14)2)21(24)11-20(18(12-22)13-23)16-6-8-19(25-3)9-7-16/h4-10,18,20H,11H2,1-3H3
• InChI Key： QDUOCBWAKGHNSP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C)C=1)CC(C(C#N)C#N)C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 531
• Topological Polar Surface Area: 73.9

Additional information on 2-(3-(3,4-Dimethylphenyl)-1-(4-methoxyphenyl)-3-oxopropyl)malononitrile

Comprehensive Overview of 2-(3-(3,4-Dimethylphenyl)-1-(4-methoxyphenyl)-3-oxopropyl)malononitrile (CAS No. 1219903-06-6)

2-(3-(3,4-Dimethylphenyl)-1-(4-methoxyphenyl)-3-oxopropyl)malononitrile (CAS No. 1219903-06-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure featuring a malononitrile core, is often explored for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its electron-withdrawing properties and its ability to act as a versatile intermediate in the synthesis of more complex molecules.

The compound's structure includes a 3,4-dimethylphenyl group and a 4-methoxyphenyl moiety, which contribute to its distinct chemical behavior. These functional groups are known to influence the compound's reactivity, making it a valuable candidate for studies involving photophysical properties and molecular interactions. In recent years, there has been a growing interest in such compounds due to their potential role in developing organic semiconductors and pharmaceutical intermediates.

One of the key areas of research for 2-(3-(3,4-Dimethylphenyl)-1-(4-methoxyphenyl)-3-oxopropyl)malononitrile is its application in fluorescence-based sensors. With the increasing demand for sensitive and selective detection methods in environmental monitoring and biomedical diagnostics, compounds like this are being investigated for their ability to emit light under specific conditions. The malononitrile group, in particular, is known to enhance the fluorescence quantum yield, making it a promising candidate for sensor development.

Another hot topic in the scientific community is the use of this compound in organic electronics. As the world shifts toward sustainable and energy-efficient technologies, researchers are exploring organic compounds for their potential in light-emitting diodes (LEDs) and solar cells. The electron-deficient nature of 2-(3-(3,4-Dimethylphenyl)-1-(4-methoxyphenyl)-3-oxopropyl)malononitrile makes it a suitable candidate for use in electron-transport layers, which are critical components in these devices.

In the pharmaceutical sector, this compound is being studied for its potential as a building block in the synthesis of bioactive molecules. Its structural features allow for easy modification, enabling chemists to create derivatives with tailored properties. This flexibility is particularly valuable in drug design, where small changes in molecular structure can lead to significant differences in biological activity. Recent studies have highlighted its role in the development of kinase inhibitors and anti-inflammatory agents.

The synthesis of 2-(3-(3,4-Dimethylphenyl)-1-(4-methoxyphenyl)-3-oxopropyl)malononitrile typically involves multi-step reactions, including Knoevenagel condensation and Michael addition. These methods are well-documented in the literature, but researchers continue to optimize the process to improve yield and purity. The compound's stability under various conditions is also a subject of ongoing investigation, as it impacts its suitability for different applications.

Environmental and safety considerations are paramount when working with any chemical compound. While 2-(3-(3,4-Dimethylphenyl)-1-(4-methoxyphenyl)-3-oxopropyl)malononitrile is not classified as hazardous under standard regulations, proper handling and disposal practices are essential to minimize any potential risks. Researchers are encouraged to follow green chemistry principles when synthesizing and using this compound to ensure sustainability.

In conclusion, 2-(3-(3,4-Dimethylphenyl)-1-(4-methoxyphenyl)-3-oxopropyl)malononitrile (CAS No. 1219903-06-6) is a compound of significant interest across multiple scientific disciplines. Its unique structural features and versatile applications make it a valuable subject of study in materials science, pharmaceutical research, and organic electronics. As research progresses, this compound is likely to play an increasingly important role in the development of innovative technologies and therapeutic agents.